Cas no 2167190-62-5 (8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one)

• Product Name: 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one
• CAS No: 2167190-62-5
• MF: C₈H₅ClFN₃O
• MW: 213.596203565598
• CID: 6125183
• PubChem ID: 165960173
• Update Time: 2025-06-13

8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one
• 2167190-62-5
• EN300-1301267

• Inchi： 1S/C8H5ClFN3O/c9-4-1-3-7(6(11)5(4)10)12-2-13-8(3)14/h1-2H,11H2,(H,12,13,14)
• InChI Key： YPHMGTRDOQWHER-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C2=C(C(NC=N2)=O)C=1)N)F

Computed Properties

• Exact Mass: 213.0105176g/mol
• Monoisotopic Mass: 213.0105176g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.5Ų

Additional information on 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one

Introduction to 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one (CAS No. 2167190-62-5)

8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its versatile structural framework and potential biological activities. This compound, identified by the CAS number 2167190-62-5, belongs to the quinazoline derivatives, a class of molecules well-documented for their pharmacological significance. Quinazoline scaffolds are widely recognized for their role in the development of drugs targeting various therapeutic areas, including cancer, inflammation, and infectious diseases.

The structural features of 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one make it a promising candidate for further investigation. The presence of both amino and chloro substituents introduces unique reactivity, while the fluoro group enhances metabolic stability and binding affinity. These characteristics are critical in drug design, as they can influence both the compound's solubility and its interaction with biological targets.

In recent years, there has been a surge in research focused on quinazoline derivatives due to their ability to modulate key biological pathways. For instance, studies have highlighted the potential of quinazoline-based compounds in inhibiting kinases, which are enzymes involved in cell signaling and often implicated in tumor growth. The specific arrangement of atoms in 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one suggests that it may exhibit kinase inhibition properties, making it a valuable scaffold for developing novel anticancer agents.

Moreover, the fluorine atom in the molecule is strategically positioned to enhance binding interactions with biological targets. Fluorinated aromatic compounds are frequently employed in medicinal chemistry due to their ability to improve pharmacokinetic properties such as bioavailability and half-life. The incorporation of fluorine into 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one may contribute to its stability and efficacy as a therapeutic agent.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with greater accuracy. Molecular docking studies have been particularly useful in identifying how 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one interacts with potential targets. These studies have revealed that the compound may bind to proteins involved in cell proliferation and survival, suggesting its potential as an inhibitor of pathways relevant to cancer progression.

The synthesis of 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one presents an intriguing challenge for organic chemists. The synthesis involves multiple steps, including condensation reactions and functional group transformations. The introduction of the amino group at the 8-position and the chloro group at the 6-position requires careful control of reaction conditions to ensure high yield and purity. Despite these challenges, recent methodologies have improved the efficiency of synthesizing quinazoline derivatives like this one.

Preclinical studies have begun to explore the pharmacological profile of 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one. Initial results indicate that the compound exhibits promising activity against certain cancer cell lines. These findings are particularly encouraging given the growing need for new therapeutic strategies against resistant forms of cancer. Further research is warranted to fully elucidate its mechanism of action and optimize its pharmacological properties.

The development of novel drugs is a complex process that involves not only chemical synthesis but also rigorous testing for safety and efficacy. 8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin-4-one represents an exciting opportunity for researchers to contribute to this process. Its unique structural features and potential biological activities make it a compound worthy of continued investigation.

In conclusion,8-amino-6-chloro-7-fluoro-3,4-dihydroquinazolin - 4-one (CAS No. 2167190 - 62 - 5) is a structurally interesting molecule with significant potential in pharmaceutical applications. Its ability to modulate key biological pathways and its favorable physicochemical properties make it a valuable candidate for further research. As our understanding of drug design evolves,8-amino - 6 - chloro - 7 - fluoro - 3 , 4 - dihydroquinazolin - 4 - one may play a crucial role in developing next-generation therapeutics.